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Compound of Interest

Compound Name: 4-cyano-N,N-dimethylbenzamide

Cat. No.: B1285705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-cyano-N,N-dimethylbenzamide is a substituted benzamide compound with potential

applications in medicinal chemistry and organic synthesis. Its chemical structure, featuring a

cyano group and a dimethylated amide, makes it a subject of interest as a potential building

block or intermediate in the development of novel therapeutic agents. This technical guide

provides an overview of the commercial availability of 4-cyano-N,N-dimethylbenzamide, its

key physicochemical properties, and a discussion of the current landscape of its experimental

applications.

Commercial Availability
Several chemical suppliers offer 4-cyano-N,N-dimethylbenzamide, typically for research and

development purposes. The availability from prominent vendors is summarized below.

Researchers are advised to consult the suppliers' websites for the most current information on

product specifications, availability, and pricing.
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Toronto

Research

Chemicals

(TRC)

B419858
24167-50-

8
C₁₀H₁₀N₂O 174.19

Not

specified
50 mg

Sigma-

Aldrich

(MilliporeSi

gma)

Not

explicitly

found, but

similar

compound

s are

available.

24167-50-

8
C₁₀H₁₀N₂O 174.20

Not

specified

Not

applicable

EvitaChem

EVT-

8649916

(for the

diethyl

analog)

Not

Applicable

Not

Applicable

Not

Applicable

Not

specified

Not

specified

CymitQuim

ica

TR-

B419858

24167-50-

8
C₁₀H₁₀N₂O 174.19

Not

specified

Not

specified

Physicochemical Properties
A summary of the key physicochemical properties of 4-cyano-N,N-dimethylbenzamide is

provided in the table below. This information is aggregated from various chemical databases

and supplier technical data sheets.
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Property Value Source

IUPAC Name
4-cyano-N,N-

dimethylbenzamide
PubChem

CAS Number 24167-50-8 PubChem

Molecular Formula C₁₀H₁₀N₂O PubChem

Molecular Weight 174.19 g/mol Toronto Research Chemicals

Appearance Solid (form may vary) General chemical knowledge

SMILES CN(C)C(=O)c1ccc(cc1)C#N PubChem

InChI

InChI=1S/C10H10N2O/c1-

12(2)10(13)9-5-3-8(7-11)4-6-

9/h3-6H,1-2H3

PubChem

Experimental Applications and Protocols
A comprehensive search of the scientific literature did not yield specific, detailed experimental

protocols for the direct application of 4-cyano-N,N-dimethylbenzamide in biological assays or

as a therapeutic agent. The compound is often listed as a "useful research chemical" or a

potential synthetic intermediate.

While research exists on the synthesis and biological evaluation of structurally related

benzamide and cyanobenzamide derivatives, particularly as enzyme inhibitors, no studies were

identified that specifically detail the use of 4-cyano-N,N-dimethylbenzamide in these contexts.

For instance, a study on farnesyltransferase inhibitors describes the synthesis and evaluation

of more complex benzonitrile derivatives, but does not provide a protocol directly involving 4-
cyano-N,N-dimethylbenzamide.

The absence of published, detailed experimental use-cases for this specific compound limits

the ability to provide established protocols for its application in areas such as inhibitor

screening or pathway analysis.
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Logical Workflow for Investigating a Novel
Benzamide Derivative
For researchers interested in exploring the potential biological activities of 4-cyano-N,N-
dimethylbenzamide, a general workflow for the initial investigation of a novel compound is

presented below. This logical diagram illustrates the typical progression from initial

characterization to more in-depth biological studies.
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General Workflow for Biological Evaluation of a Novel Compound

Compound Acquisition and QC

Preliminary Screening

Target-Based or Phenotypic Screening

Hit Validation and Follow-up

Source Compound from
Commercial Supplier

Verify Identity and Purity
(e.g., NMR, LC-MS)

Solubility and Stability
Assessment

Initial Cytotoxicity
Screening (e.g., MTT assay)

Hypothesis-driven Target Selection
(based on structural analogs)

In vitro Enzyme/Receptor
Binding or Activity Assays

Phenotypic Screening
(e.g., antimicrobial, anticancer cell lines)

Dose-Response Analysis
(IC50/EC50 determination)

Secondary Assays and
Selectivity Profiling

Structure-Activity Relationship (SAR)
Studies with Analogs

Click to download full resolution via product page
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To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of 4-cyano-
N,N-dimethylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285705#commercial-suppliers-of-4-cyano-n-n-
dimethylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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